Cas no 111016-47-8 (4-(4-chlorophenyl)-1H-pyrazole)

• Product Name: 4-(4-chlorophenyl)-1H-pyrazole
• CAS No: 111016-47-8
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD03647018
• CID: 129063
• PubChem ID: 4425519
• Update Time: 2025-06-14

4-(4-chlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-(4-chlorophenyl)-
• 4-(4-Chlorophenyl)-1H-pyrazole
• 4-(4-chlorophenyl)pyrazole
• AC1NAE65
• ACMC-1C8AK
• CTK4A7137
• SBB019219
• SureCN1385812
• AKOS005606549
• FT-0684445
• SCHEMBL1385812
• MFCD03647018
• ULGLRLRMAVGXFW-UHFFFAOYSA-N
• CS-0440868
• 4-(4-chlorophenyl)-1H-pyrazole, AldrichCPR
• 1H-pyrazole,4-(4-chlorophenyl)
• DTXSID60403154
• 111016-47-8
• AB01326681-02
• NCGC00334739-01
• Z1198163003
• EN300-1964849
• BS-25709
• AB15674
• 4-(4-chlorophenyl)-1H-pyrazole

• MDL： MFCD03647018
• Inchi： 1S/C9H7ClN2/c10-9-3-1-7(2-4-9)8-5-11-12-6-8/h1-6H,(H,11,12)
• InChI Key： ULGLRLRMAVGXFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NNC=1

Computed Properties

• Exact Mass: 178.02991
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.292
• Boiling Point: 368.1°C at 760 mmHg
• Flash Point: 208°C
• Refractive Index: 1.615
• PSA: 28.68
• LogP: 2.73010

4-(4-chlorophenyl)-1H-pyrazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-chlorophenyl)-1H-pyrazole

Comprehensive Overview of 4-(4-chlorophenyl)-1H-pyrazole (CAS No. 111016-47-8): Properties, Applications, and Research Insights

4-(4-chlorophenyl)-1H-pyrazole (CAS No. 111016-47-8) is a heterocyclic organic compound featuring a pyrazole core substituted with a 4-chlorophenyl group at the 4-position. This structure grants it unique chemical and biological properties, making it a subject of interest in pharmaceutical, agrochemical, and material science research. The compound's molecular formula is C₉H₇ClN₂, with a molar mass of 178.62 g/mol. Its chlorophenyl moiety enhances lipophilicity, while the pyrazole ring contributes to hydrogen bonding and coordination capabilities.

In recent years, 4-(4-chlorophenyl)-1H-pyrazole has gained attention due to its potential role in drug discovery and medicinal chemistry. Researchers have explored its derivatives as inhibitors for enzymes like cyclooxygenase-2 (COX-2) and kinases, addressing conditions such as inflammation and cancer. The compound's structural versatility allows for modifications that optimize pharmacokinetic profiles, a hot topic in AI-driven drug design workflows. Computational studies using molecular docking and QSAR modeling frequently reference this scaffold, aligning with the growing demand for in silico screening tools in academia and industry.

The agrochemical sector also benefits from 4-(4-chlorophenyl)-1H-pyrazole derivatives, particularly in developing crop protection agents. Its chlorinated aromatic component improves pest resistance, while the pyrazole ring enables interactions with biological targets. This dual functionality resonates with the global push toward sustainable agriculture, where users often search for "eco-friendly pesticide alternatives" or "low-residue crop chemicals."

From a synthetic chemistry perspective, CAS No. 111016-47-8 serves as a key intermediate in multicomponent reactions. Its preparation typically involves condensation reactions between hydrazines and 1,3-diketones, followed by chlorophenyl incorporation. Recent advancements in green chemistry have optimized these protocols to reduce waste—a trending topic in organic synthesis forums. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), a critical parameter for industrial applications.

Material scientists leverage 4-(4-chlorophenyl)-1H-pyrazole to design coordination polymers and metal-organic frameworks (MOFs). Its nitrogen atoms act as ligands for transition metals, enabling the creation of porous materials for gas storage or catalysis. This aligns with searches for "advanced functional materials" and "MOF design principles," reflecting cross-disciplinary interest.

Ongoing research explores the compound's photophysical properties, particularly its potential in OLEDs and fluorescent probes. The chlorophenyl-pyrazole conjugate exhibits tunable emission, a feature highlighted in studies on organic electronics. Such applications cater to the booming demand for energy-efficient displays and sensors.

In summary, 4-(4-chlorophenyl)-1H-pyrazole (CAS No. 111016-47-8) exemplifies how targeted molecular design can address diverse challenges—from precision medicine to smart materials. Its adaptability to computational and experimental workflows ensures continued relevance in an era prioritizing molecular innovation and sustainability.